Cas no 71097-32-0 (Heptenenitrile,3,6-dimethyl-)
Heptenenitrile,3,6-dimethyl- structure
Product Name:Heptenenitrile,3,6-dimethyl-
Heptenenitrile,3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptenenitrile,3,6-dimethyl-
- 3,6-dimethylheptene-1-nitrile
- 3,6-dimethylhept-5-enenitrile
- 3,6-Dimethylheptenonitrile
- 71097-32-0
- Heptenenitrile, 3,6-dimethyl-
- DTXSID90991413
- EINECS 275-190-3
-
- Inchi: 1S/C9H15N/c1-8(2)4-5-9(3)6-7-10/h4,9H,5-6H2,1-3H3
- InChI Key: CNHQFRKBIXKKSV-UHFFFAOYSA-N
- SMILES: N#CCC(C)C/C=C(\C)/C
Computed Properties
- Exact Mass: 137.12055
- Monoisotopic Mass: 137.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Heptenenitrile,3,6-dimethyl- Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
71097-32-0 (Heptenenitrile,3,6-dimethyl-) Related Products
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